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Compound of Interest

Compound Name: 5-Bromo-2-hydroxynicotinic acid

CAS No.: 104612-36-4

Cat. No.: B008713

Get Quote

Introduction: The Molecule & The Challenge
5-Bromo-2-hydroxynicotinic acid (5-Br-2-OH-NA) is a critical scaffold in medicinal chemistry,

particularly for kinase inhibitors and fragment-based drug discovery.[1] Its dual functionality—

an electrophilic bromine handle for cross-coupling (Suzuki/Buchwald) and a carboxylic acid for

amidation—makes it versatile.[1][2]

However, its synthesis is deceptive.[1] Users frequently report issues with regioselectivity (C5

vs. C6 bromination), purification (zwitterionic solubility issues), and characterization (tautomeric

confusion in NMR). This guide synthesizes field-proven protocols with mechanistic insights to

resolve these bottlenecks.

Module 1: Synthetic Route Selection & Optimization
Primary Protocol: Aqueous Alkaline Bromination
Recommended for: Scalability, Safety, and Green Chemistry.[1]
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The Logic: 2-Hydroxynicotinic acid exists in equilibrium with its 2-pyridone tautomer.[1] In basic

media, the deprotonated species (phenolate/enolate) is highly activated toward electrophilic

aromatic substitution. The 2-oxo group directs ortho/para, while the 3-COOH group directs

meta.[1] Position 5 is chemically unique: it is para to the activating oxo-group and meta to the

deactivating carboxylate, making it the thermodynamic and kinetic sink for bromination.

Standard Operating Procedure (SOP)

Step Action
Critical Process Parameter
(CPP)

1. Dissolution

Dissolve 2-hydroxynicotinic

acid (1.0 eq) in 2.5M NaOH

(2.2 eq).

Ensure full dissolution before

proceeding.[1] Solution should

be clear/yellow.[1]

2. Bromination
Add liquid

(1.05 eq) dropwise at 0–5°C.

Exotherm Control: Keep T <

10°C to prevent over-

bromination or

decarboxylation.

3.[1] Reaction Stir at RT for 3–12 hours.[1]

Monitor by LCMS.[1]

Disappearance of SM (

140).[1][3]

4. Workup Acidify with 6M HCl to pH 2–3.

Precipitation: Do not acidify

below pH 1, or the pyridinium

salt may form and redissolve.

5. Isolation
Filter the white/off-white solid.

[1] Wash with cold water.[1]
Dry at 60°C under vacuum.[1]

Workflow Visualization
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Figure 1: Optimized workflow for the aqueous alkaline bromination of 2-hydroxynicotinic acid.
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Module 2: Troubleshooting Reaction Failures
Q1: My product is a "gummy" sticky solid that won't
filter. What happened?
Root Cause: Rapid acidification or incorrect pH endpoint.[1] Mechanism: 2-Hydroxynicotinic

acids are amphoteric.[1]

pH > 10: Soluble Dianion.[1]

pH ~ 2–3: Insoluble Zwitterion/Free Acid (Target).[1]

pH < 1: Soluble Cation (Pyridinium salt).[1]

Corrective Action:

Slow Down: Add HCl dropwise with vigorous stirring.

pH Control: Stop exactly at pH 2.5. If you overshoot to pH 1, back-titrate with dilute NaOH.[1]

Digestion: If gum forms, heat the slurry to 60°C for 30 mins and let it cool slowly. This

promotes crystal growth (Ostwald ripening).[1]

Q2: I see a mixture of products on LCMS. Is it the C6
isomer?
Root Cause: Regioselectivity failure or over-bromination. Analysis:

Target (C5-Br): The 2-oxo group directs para (to pos 5). The 3-COOH directs meta (to pos

5).[1] Reinforced direction.

Impurity (C6-Br): Occurs if the reaction is run at high temperatures (>50°C) or if the 3-COOH

is esterified/modified prior to bromination.[1]

Impurity (3,5-dibromo): Occurs if excess

(>1.5 eq) is used.[1]
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Diagnostic Table: | Species | Mass (

, ES-) | Cause | Solution | | :--- | :--- | :--- | :--- | | Starting Material | 138/140 | Incomplete
reaction | Increase reaction time; check

quality. | | Target (5-Br) | 216/218 | N/A | N/A | | Dibromo impurity | 294/296 | Excess

or Temp too high | Control stoichiometry (1.05 eq max).[1] Recrystallize from EtOH. |

Module 3: Characterization & Tautomerism (The
"Hidden" Trap)
Q3: My NMR shows a broad singlet at 13-14 ppm and no
phenolic OH. Did I make the wrong compound?
Answer: No, you likely have the correct compound. Scientific Explanation: 2-Hydroxynicotinic

acids exist primarily as the 2-pyridone (keto) tautomer in solution (DMSO-d6) and solid state.[1]

Phenol form: Rare in polar solvents.[1]

Pyridone form: Dominant.[1] The proton resides on the Nitrogen (

).

Evidence:

NMR (DMSO-d6): Look for a broad singlet

12.0–14.0 ppm.[1] This is the

(and potentially the

proton undergoing exchange).

Coupling Constants: The Pyridone ring has distinct coupling.

H4 (d, J ~3 Hz) and H6 (d, J ~3 Hz). The small coupling constant is characteristic of 3,5-

disubstituted pyridones.[1]

Tautomerism Logic Tree
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Figure 2: Logic flow for interpreting NMR spectra of 2-hydroxynicotinic acid derivatives.

Module 4: Safety & Handling
Bromine (

): Extremely volatile and corrosive lachrymator.[1]

Protocol: Handle only in a functioning fume hood.[1] Quench glassware with sodium

thiosulfate solution before removing from the hood.

Alternative: If liquid bromine is unavailable or safety protocols prohibit it, N-

Bromosuccinimide (NBS) (1.1 eq) in DMF at 0°C is a valid alternative, though purification

is harder (removing succinimide requires thorough water washing).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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